Cas no 1361606-70-3 (3-Amino-6-(2,6-dichlorophenyl)picolinic acid)

• Product Name: 3-Amino-6-(2,6-dichlorophenyl)picolinic acid
• CAS No: 1361606-70-3
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928810
• Update Time: 2025-05-19

3-Amino-6-(2,6-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,6-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-6-2-1-3-7(14)10(6)9-5-4-8(15)11(16-9)12(17)18/h1-5H,15H2,(H,17,18)
• InChI Key： VJUMNBOBFLHABA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C(=O)O)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(2,6-dichlorophenyl)picolinic acid

Introduction to 3-Amino-6-(2,6-dichlorophenyl)picolinic Acid (CAS No. 1361606-70-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-6-(2,6-dichlorophenyl)picolinic acid, identified by the chemical identifier CAS No. 1361606-70-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse pharmacological effects. The presence of both amino and chloro substituents in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structural motif of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid consists of a pyridine ring substituted at the 3-position with an amino group and at the 6-position with a 2,6-dichlorophenyl group. This specific arrangement of functional groups creates a molecule with potential interactions with biological targets, including enzymes and receptors. The dichlorophenyl moiety enhances the lipophilicity of the compound, facilitating its ability to cross biological membranes, while the amino group provides a site for further chemical modification or hydrogen bonding interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of picolinic acid derivatives. Research has indicated that these compounds exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Specifically, derivatives with chloro substituents have shown enhanced binding affinity to certain protein targets, making them promising candidates for therapeutic intervention. The study of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid within this context has revealed intriguing mechanisms of action that warrant further investigation.

One of the most compelling aspects of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid is its role as a precursor in the synthesis of more complex bioactive molecules. Its structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The versatility of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid as a synthetic intermediate has made it a cornerstone in medicinal chemistry research.

The latest advancements in computational chemistry have further illuminated the potential of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid. Molecular docking studies have demonstrated its high binding affinity to various protein targets, including kinases and transcription factors implicated in oncogenesis. These findings have been corroborated by experimental validations, where analogs derived from this compound have shown promising preclinical efficacy in tumor models. Such discoveries underscore the importance of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid as a lead compound for drug development.

Moreover, the environmental stability and synthetic accessibility of 3-Amino-6-(2,6-dichlorophenyl)picolinic acid make it an attractive candidate for industrial applications. Its robust chemical profile ensures compatibility with various reaction conditions, allowing for scalable production processes. This has opened up avenues for its use in large-scale drug manufacturing and formulation development. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global sustainability goals.

The interdisciplinary nature of research involving 3-Amino-6-(2,6-dichlorophenyl)picolinic acid has also fostered collaborations between chemists, biologists, and pharmacologists. Such collaborations have led to innovative approaches in drug design and discovery. For example, combinatorial chemistry techniques have been employed to generate libraries of derivatives based on this scaffold, enabling high-throughput screening for novel bioactivities. These efforts have yielded several promising candidates that are currently undergoing further optimization.

In conclusion,3-Amino-6-(2,6-dichlorophenyl)picolinic acid (CAS No. 1361606-70-3) represents a significant advancement in the realm of heterocyclic compounds with potential therapeutic applications. Its unique structural features and biological activities make it a valuable asset in medicinal chemistry research. As our understanding of its pharmacological properties continues to evolve,3-Amino-6-(2,6-dichlorophenyl)picolinic acid is poised to play a pivotal role in the development of next-generation therapeutics targeting various human diseases.